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Compound of Interest

Compound Name: RAM-386

CAS No.: 104117-59-1

Cat. No.: B8817976

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide serves as an in-depth exploration of the therapeutic potential surrounding

"RAM-386." Initial research indicates that "RAM-386" is an ambiguous term, potentially

referring to the clinical-stage anti-angiogenic agent Trebananib (also known as AMG 386), or

the Regulation of Ace2 and Morphogenesis (RAM) signaling pathway, a promising target for

novel antifungal therapies. This document will address both interpretations, providing a

comprehensive overview of the available scientific data, experimental protocols, and signaling

pathways for each.

Section 1: Trebananib (AMG 386) - A Peptibody
Targeting Angiogenesis
Trebananib (AMG 386) is a peptide-Fc fusion protein, or "peptibody," that functions as a

selective inhibitor of angiopoietin-1 (Ang1) and angiopoietin-2 (Ang2). By neutralizing the

interaction of these ligands with their cognate Tie2 receptor, Trebananib disrupts angiogenesis,

a critical process in tumor growth and metastasis.[1][2] Preclinical models of endometrial

cancer have demonstrated its anti-angiogenic activity.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative data from clinical trials involving

Trebananib (AMG 386).

Table 1: Phase II Trial of Trebananib in Persistent/Recurrent Endometrial Carcinoma[1]

Parameter Value 90% Confidence Interval

Number of Eligible Patients 32 N/A

Partial Response Rate 3.1% (1 patient) N/A

Stable Disease Rate 25% (8 patients) N/A

6-Month Event-Free Survival 15.6% (5 patients) N/A

Median Progression-Free

Survival
1.97 months 1.77 - 2.1 months

Median Overall Survival 6.6 months 4.01 - 14.75 months

Table 2: Phase II Randomized Study of Trebananib in HER2-Negative Locally Recurrent or

Metastatic Breast Cancer (Arm D)[2]

Trebananib Exposure (AUCss) Median Progression-Free Survival

High (≥ 8.4 mg·h/mL) 12.8 months

Low (< 8.4 mg·h/mL) 7.4 months

Experimental Protocols
Protocol 1: Phase II Trial of Trebananib in Endometrial Carcinoma[1]

Objective: To evaluate the efficacy and safety of single-agent Trebananib in patients with

persistent or recurrent endometrial carcinoma.

Patient Population: Patients with persistent or recurrent carcinoma of the endometrium who

have received prior systemic therapy.
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Treatment Regimen: Trebananib administered intravenously. The exact dosage and

schedule are not detailed in the provided search result, but a phase I trial explored doses up

to 30mg/kg.

Primary Endpoint: Objective response rate (ORR) according to RECIST criteria.

Secondary Endpoints: Progression-free survival (PFS), overall survival (OS), and safety

profile.

Assessments: Tumor assessments were performed at baseline and at regular intervals

during treatment. Adverse events were monitored and graded according to the Common

Terminology Criteria for Adverse Events (CTCAE).

Protocol 2: Phase II Randomized Study of Trebananib in Breast Cancer[2]

Objective: To evaluate the efficacy and safety of Trebananib in combination with paclitaxel

with or without bevacizumab in patients with HER2-negative locally recurrent or metastatic

breast cancer.

Patient Population: Previously untreated patients with HER2-negative locally recurrent or

metastatic breast cancer.

Treatment Arms: The study included multiple arms. Arm D, for which data is available, likely

involved Trebananib in combination with paclitaxel and bevacizumab. The specific doses

were not detailed in the search result, but the study suggests evaluation of Trebananib at

doses >10 mg/kg.

Primary Endpoint: Progression-free survival (PFS).

Secondary Endpoints: Overall survival (OS), objective response rate (ORR), and safety.

Pharmacokinetic Analysis: Trebananib exposure (AUCss) was measured to assess its

relationship with efficacy outcomes.

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of action of Trebananib and a generalized

clinical trial workflow.
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Caption: Mechanism of action of Trebananib (AMG 386).
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Caption: Generalized workflow for a clinical trial of a therapeutic agent.

Section 2: The RAM Signaling Pathway - A Potential
Antifungal Target
The Regulation of Ace2 and Morphogenesis (RAM) signaling network is a conserved protein

kinase pathway in eukaryotes that plays a crucial role in fungal morphogenesis, cell separation,

and polarized growth.[3][4] In pathogenic fungi like Cryptococcus neoformans and Candida

albicans, the RAM pathway is essential for virulence, thermotolerance, and adaptation to the

host environment.[4][5][6] This makes the RAM pathway an attractive target for the

development of novel antifungal drugs.

Key Components of the Fungal RAM Pathway
The core components of the RAM pathway are highly conserved across different fungal

species.

Table 3: Core Components of the Saccharomyces cerevisiae RAM Network[3]

Protein Function

Cbk1p
Serine/threonine kinase, the terminal kinase of

the pathway

Mob2p Regulatory subunit for Cbk1p

Tao3p Scaffold protein

Hym1p
Component that can promote the G1 to S phase

transition

Kic1p Upstream kinase

Sog2p Component of the upstream kinase complex

Experimental Protocols for Studying the RAM Pathway
Protocol 3: Insertional Mutagenesis Screen in Cryptococcus neoformans[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/7225735_Roles_of_the_RAM_signaling_network_in_cell_cycle_progression_in_Saccharomyces_cerevisiae
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9708076/
https://elifesciences.org/articles/82563
https://www.researchgate.net/publication/7225735_Roles_of_the_RAM_signaling_network_in_cell_cycle_progression_in_Saccharomyces_cerevisiae
https://pmc.ncbi.nlm.nih.gov/articles/PMC1556378/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To identify genes involved in normal colony morphology and, by extension,

components of key signaling pathways.

Method:Agrobacterium tumefaciens-mediated transformation was used to create a library of

insertional mutants in C. neoformans.

Screening: Mutants were visually screened for altered colony morphology.

Gene Identification: The DNA flanking the insertion site in mutants with interesting

phenotypes was sequenced to identify the disrupted gene.

Validation: Targeted gene deletion mutants were created to confirm that the observed

phenotype was due to the disruption of the identified gene.

Protocol 4: Analysis of Cell Cycle Progression in Saccharomyces cerevisiae[3]

Objective: To determine the role of RAM pathway components in cell cycle progression.

Method:

Strains with deletions or galactose-inducible overexpression constructs for RAM pathway

genes were generated.

Cells were synchronized in the G1 phase of the cell cycle.

For overexpression studies, galactose was added to induce gene expression.

Cell cycle progression was monitored by measuring:

Cell size

Percentage of budded cells (an indicator of passing the START checkpoint)

DNA content (via flow cytometry)

Signaling Pathway and Logical Relationships
The following diagrams illustrate the RAM signaling pathway in fungi and a logical diagram of

its role in virulence.
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Caption: The Fungal RAM Signaling Pathway.
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Caption: Logical relationship between the RAM pathway and fungal virulence.

Conclusion
This guide has provided a detailed overview of the therapeutic potential associated with two

interpretations of "RAM-386": the anti-angiogenic peptibody Trebananib (AMG 386) and the

fungal RAM signaling pathway. For Trebananib, clinical data suggests activity in certain solid

tumors, although further investigation is needed to define its precise role in oncology. The RAM

pathway represents a compelling, yet less clinically advanced, target for the development of

novel antifungal agents. The data and protocols presented herein are intended to serve as a

valuable resource for researchers and drug development professionals working in these

respective fields. Further research into specific inhibitors of the RAM pathway is warranted to

translate the basic science understanding into tangible therapeutic benefits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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